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Compound of Interest

Compound Name: 2-Tert-butyl-1,3-dimethylbenzene

Cat. No.: B14754114

An in-depth guide for the safe and effective use of 2-tert-butyl-1,3-dimethylbenzene in a
professional laboratory setting.

Application Notes and Protocols: 2-tert-Butyl-1,3-
dimethylbenzene

Introduction and Chemical Profile

2-tert-Butyl-1,3-dimethylbenzene, also known as 5-tert-Butyl-m-xylene, is an alkylated
aromatic hydrocarbon.[1][2] Its utility in synthetic chemistry is significant, often serving as a key
solvent or a precursor in the synthesis of more complex molecules, including pharmaceuticals
and specialty chemicals.[2][3] For instance, it is used in the production of coatings, adhesives,
cleaning agents, and as a raw material in the rubber and plastics industry.[3] Its specific
substitution pattern provides unique solubility characteristics and steric hindrance, which can
be leveraged in various chemical reactions.

Understanding the physicochemical properties of a compound is the foundation of its safe
handling and effective application. The properties of 2-tert-butyl-1,3-dimethylbenzene are
summarized below.
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Property Value Source
CAS Number 98-19-1 [1]
Molecular Formula Ci2H1s [3114]
Molecular Weight 162.27 g/mol [4]
Appearance Colorless liquid [1]
Density 0.86 g/mL at 25 °C [1]
Melting Point -22 °C [1]
Boiling Point 207-209 °C [1]
Flash Point ~44 °C [5]

Vapor Pressure

0.4 hPa at 20 °C

[1]

Solubility

Insoluble in water

[5]

Hazard Identification and Risk Assessment

A thorough understanding of the potential hazards is critical for mitigating risks. 2-tert-Butyl-
1,3-dimethylbenzene is classified as a combustible or flammable liquid and can cause skin,
eye, and respiratory irritation.[1]

» Flammability: As a combustible liquid, it can form flammable vapor mixtures with air,
particularly upon heating.[5] Vapors can travel to an ignition source and flash back. It is
imperative to keep the compound away from heat, sparks, open flames, and hot surfaces.[5]

e Health Hazards:

o

Skin Irritation: Prolonged or repeated contact can cause skin irritation.

o

Eye Irritation: Direct contact may cause eye irritation.[6]

[¢]

Respiratory Irritation: Inhalation of vapors or mists may irritate the respiratory tract.[1][6]
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o Aspiration Hazard: While not specifically classified for this compound, similar aromatic
hydrocarbons can be harmful if swallowed and enter the airways.

Before any procedure, a formal risk assessment must be conducted. This involves evaluating
the quantities being used, the nature of the experiment (e.g., heating, pressure), and the
potential for exposure to determine the necessary control measures.

Engineering Controls & Personal Protective
Equipment (PPE)

The cornerstone of laboratory safety is the "Hierarchy of Controls," which prioritizes the most
effective measures for risk reduction. This approach is fundamental when handling volatile and
flammable organic compounds.
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Hierarchy of Controls for Handling 2-tert-butyl-1,3-dimethylbenzene
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Caption: Hierarchy of controls, prioritizing safety measures.

Engineering Controls: The primary engineering control for this chemical is a properly
functioning chemical fume hood.[7][8] All dispensing, transferring, and reactions involving 2-
tert-butyl-1,3-dimethylbenzene should be performed within a fume hood to minimize the

inhalation of vapors.[8][9]
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Personal Protective Equipment (PPE): PPE is the final barrier between the researcher and the
chemical. The selection of appropriate PPE is non-negotiable.[10]

Equipment Specification & Rationale

Chemical splash goggles meeting ANSI 287.1
Eye Protection standards are required.[9][11] They provide a

seal around the eyes to protect from splashes.

Chemical-resistant gloves are mandatory. Nitrile
gloves offer good protection against incidental
splashes, but for prolonged contact or

Hand Protection immersion, heavier-duty gloves (e.g., Viton®,
neoprene) should be considered.[12][13] Always
consult the glove manufacturer's compatibility
chart.[11]

A flame-resistant laboratory coat should be worn

and fully buttoned.[11][13] This protects skin
Body Protection and personal clothing from splashes and

provides a degree of protection in case of a

flash fire.

Closed-toe, closed-heel shoes that completely
Footwear cover the foot are required in the laboratory at
all times.[11][13]

Standard Operating Protocol for Handling

This protocol outlines the standard procedure for safely handling 2-tert-butyl-1,3-
dimethylbenzene in a laboratory setting.

A. Preparation:
e Ensure a chemical fume hood is certified and operational.
o Gather all necessary equipment (glassware, stir bars, etc.) and place it inside the fume hood.

» Confirm the location of the nearest safety shower, eyewash station, and fire extinguisher.[14]
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Don all required PPE as specified in Section 3.
. Dispensing and Transfer:

Place the stock container of 2-tert-butyl-1,3-dimethylbenzene in a secondary container
(e.g., a plastic basin) within the fume hood to contain any potential drips or spills.[9]

Ground the container and receiving equipment when transferring significant volumes to
prevent static discharge, which can be an ignition source.

Slowly and carefully pour the required amount of the chemical into the receiving vessel. Use
a funnel if necessary to prevent splashing.

Securely recap the stock container immediately after dispensing.

Wipe down any minor drips on the exterior of the container or work surface with a suitable
absorbent material.

C. Use in Reactions:
e Set up the reaction apparatus securely within the fume hood.

« If heating is required, use a controlled heating source such as a heating mantle or an oil
bath. Avoid open flames.[8]

o Ensure the reaction vessel is appropriately vented if there is a possibility of pressure buildup.
D. Post-Procedure:
Upon completion of the work, securely cap all containers holding the chemical.

Decontaminate the work area by wiping it down with an appropriate solvent and then soap
and water.[9]

Properly dispose of any contaminated materials (e.g., pipette tips, absorbent pads) in a
designated hazardous waste container.[9]
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» Remove PPE in the correct order to avoid self-contamination. Wash hands thoroughly with
soap and water after removing gloves.

Storage and Incompatibility

Proper storage is crucial for maintaining chemical integrity and preventing hazardous
situations.

Storage Location: Store in a cool, dry, well-ventilated area designated for flammable liquids.
[13][15] A dedicated flammable storage cabinet is the ideal location.[7][9]

o Container: Keep the container tightly closed to prevent the escape of vapors.[9][13]

« Ignition Sources: The storage area must be free of ignition sources such as heat, sparks,
and open flames.[9][13] Use only non-sparking tools when handling containers.[7]

e Incompatible Materials: Store 2-tert-butyl-1,3-dimethylbenzene away from strong oxidizing
agents (e.g., peroxides, nitrates, perchlorates) as violent reactions can occur.[9][15]

Emergency Procedures

All laboratory personnel must be trained in emergency response.[16] In the event of any doubt
about personal safety, evacuate the area and seek assistance immediately.[17]

Spill Response

The appropriate response to a spill depends on its size and location. The following decision
tree outlines the general procedure for a small, manageable spill. For any large spill, or a spill
outside of a containment area like a fume hood, evacuate the lab and contact emergency
personnel.[14]
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Spill Occurs

Is the spill large (>1L)
or are you unsure how to proceed?

EVACUATE AREA
Notify Supervisor & Emergency Personnel

Small, Contained Spill

Alert others in the lab.
Eliminate ignition sources.

Don appropriate PPE
(gloves, goggles, lab coat)

Contain the spill with
absorbent material (spill pads).

Absorb the liquid and place
materials in a sealed waste bag.

Clean the spill area
with soap and water.

Dispose of waste bag as
hazardous waste.

Restock spill kit.
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Caption: Decision workflow for responding to a chemical spill.
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Detailed Spill Cleanup Protocol (Small Spill):

Alert & Secure: Alert personnel in the immediate area.[17] Remove all ignition sources.[14]
[18]

Contain: Use an unreactive absorbent material, such as spill pads or pillows, to create a
barrier around the spill to prevent it from spreading.[17][18] Avoid using cat litter or other fine
powders that can become airborne.[19]

Absorb: Cover the spill with the absorbent material, working from the outside in.

Collect: Carefully scoop the absorbed material into a compatible container, such as a heavy-
duty poly bag or a labeled waste container.[17][19] Seal the container.

Decontaminate: Clean the spill area with soap and water.[17]

Dispose: Label the sealed container as hazardous waste and arrange for its disposal
according to your institution's guidelines.[17][19]

Restock: Replenish any used items in the laboratory spill kit.[17]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure.

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area
with plenty of soap and water for at least 15 minutes.[14][15] Seek medical attention if
irritation develops or persists.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open to ensure a thorough rinse.[14][15][17] Seek immediate medical
attention.

Inhalation: Move the affected person to fresh air immediately.[15] If breathing is difficult or
stops, provide artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Clean the mouth with water and drink plenty of water
afterwards.[6][15] Seek immediate medical attention.
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Waste Disposal

All waste containing 2-tert-butyl-1,3-dimethylbenzene, including the chemical itself,
contaminated absorbents, and empty containers, must be treated as hazardous waste.[9][17]

o Collect waste in a clearly labeled, sealed, and compatible container.
o Never dispose of this chemical down the drain or in general trash.

o Follow all local, state, and federal regulations for hazardous waste disposal. Contact your
institution's Environmental Health & Safety (EHS) department for specific procedures.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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